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Compound of Interest

Compound Name: NDI-091143

Cat. No.: B609514

NDI-091143 Technical Support Center

Welcome to the technical support center for NDI-091143. This resource is designed to assist
researchers, scientists, and drug development professionals with frequently asked questions
and troubleshooting guidance for the use of NDI-091143 in experimental settings.

Frequently Asked Questions (FAQSs)

Q1: What is NDI-091143 and what is its primary mechanism of action?

Al: NDI-091143 is a potent and high-affinity inhibitor of human ATP-citrate lyase (ACLY).[1][2]
[3][4] It functions as an allosteric inhibitor, meaning it binds to a site on the enzyme distinct from
the active site.[5] This binding event stabilizes significant conformational changes in the citrate-
binding domain of ACLY, which in turn indirectly blocks the binding and recognition of the citrate
substrate.[2][6] This ultimately inhibits the enzyme's catalytic activity.

Q2: What is the solubility of NDI-091143 in common laboratory solvents?

A2: NDI-091143 exhibits high solubility in Dimethyl Sulfoxide (DMSO). Its solubility in ethanol is
significantly lower, and it is considered insoluble in water.[1] For detailed solubility data, please
refer to the data table below.

Q3: How should | prepare stock solutions of NDI-091143?
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A3: It is recommended to prepare stock solutions of NDI-091143 in fresh, anhydrous DMSO.[1]
For in vitro cell-based assays, the final concentration of DMSO should typically not exceed
0.1% to avoid solvent-induced cellular effects.[3] Always perform a negative control experiment
to evaluate the potential effects of the solvent on your specific cell line.[3]

Q4: How should | store NDI-091143 and its stock solutions?

A4: NDI-091143 powder should be stored at -20°C for long-term stability (up to 3 years).[2] In-
solvent stock solutions are best stored at -80°C and should be used within one year.[2] To
avoid repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller,
single-use volumes.[3]

Troubleshooting Guide

Issue 1: Difficulty in dissolving NDI-091143 in DMSO.

» Potential Cause: The DMSO used may have absorbed moisture, which can significantly
reduce the solubility of NDI-091143.[1]

» Solution: Always use fresh, anhydrous DMSO for the preparation of stock solutions.[1] If
dissolution is still slow, gentle warming in a water bath up to 50-60°C and/or ultrasonication
can be employed to facilitate dissolution.[1][2]

Issue 2: Precipitation of NDI-091143 upon dilution in aqueous media.

» Potential Cause: NDI-091143 is insoluble in water.[1] Direct dilution of a concentrated DMSO
stock solution into aqueous buffers or cell culture media can cause the compound to
precipitate out of solution.

e Solution: For in vivo studies and some in vitro assays requiring lower DMSO concentrations,
a co-solvent system is recommended. Formulations including PEG300, Tween-80, and
saline have been successfully used.[2][3][7] A stepwise dilution approach, where the DMSO
stock is first diluted in an intermediate solvent before final dilution in the aqueous medium,
can also be effective.

Issue 3: Inconsistent results in cell-based assays.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b609514?utm_src=pdf-body
https://www.selleckchem.com/products/ndi-091143.html
https://www.targetmol.com/compound/ndi-091143
https://www.targetmol.com/compound/ndi-091143
https://www.benchchem.com/product/b609514?utm_src=pdf-body
https://www.benchchem.com/product/b609514?utm_src=pdf-body
https://www.medchemexpress.com/ndi-091143.html
https://www.medchemexpress.com/ndi-091143.html
https://www.targetmol.com/compound/ndi-091143
https://www.benchchem.com/product/b609514?utm_src=pdf-body
https://www.benchchem.com/product/b609514?utm_src=pdf-body
https://www.selleckchem.com/products/ndi-091143.html
https://www.selleckchem.com/products/ndi-091143.html
https://www.selleckchem.com/products/ndi-091143.html
https://www.medchemexpress.com/ndi-091143.html
https://www.benchchem.com/product/b609514?utm_src=pdf-body
https://www.benchchem.com/product/b609514?utm_src=pdf-body
https://www.selleckchem.com/products/ndi-091143.html
https://www.medchemexpress.com/ndi-091143.html
https://www.targetmol.com/compound/ndi-091143
https://www.invivochem.com/ndi091143.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

» Potential Cause 1: The final DMSO concentration in the culture medium is too high, leading

to cellular toxicity or off-target effects.

e Solution 1: Ensure the final DMSO concentration is kept as low as possible, ideally below
0.1%.[3] Always include a vehicle control (medium with the same final concentration of
DMSO) in your experimental design to account for any solvent effects.

o Potential Cause 2: The working solution was not freshly prepared.

» Solution 2: For in vivo experiments, it is highly recommended to prepare the working solution
freshly on the day of use.[2] For in vitro experiments, while stock solutions are stable when
stored correctly, it is good practice to prepare fresh dilutions for each experiment to ensure

consistency.

Data Presentation

Table 1: Solubility of NDI-091143 in Various Solvents

. Molar Equivalent
Solvent Solubility (mg/mL) (mM) Notes
m

Use of fresh,
anhydrous DMSO is
DMSO ~91 - 100 ~200.51 - 220.34 critical. Warming and
ultrasonication can aid
dissolution.[1][2][7]

Ethanol 3 6.61

Water Insoluble

Experimental Protocols

Protocol 1: Preparation of a 100 mM Stock Solution of NDI-091143 in DMSO
o Materials: NDI-091143 powder (Molecular Weight: 453.84 g/mol ), anhydrous DMSO.

e Procedure:
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Accurately weigh the desired amount of NDI-091143 powder.

Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 100
mM. For example, to prepare 1 mL of a 100 mM stock solution, dissolve 45.38 mg of NDI-
091143 in 1 mL of anhydrous DMSO.

Vortex the solution until the compound is completely dissolved. If necessary, use gentle
warming (up to 50°C) or sonication to aid dissolution.

Aliquot the stock solution into smaller volumes and store at -80°C.

Protocol 2: Preparation of an In Vivo Formulation

This protocol is an example, and the specific formulation may need to be optimized for your

experimental model and administration route.

o Materials: NDI-091143, anhydrous DMSO, PEG300, Tween-80, Saline (0.9% NaCl).

e Procedure (to prepare 1 mL of working solution):

[e]

Prepare a concentrated stock solution of NDI-091143 in DMSO (e.g., 20.8 mg/mL).[2]
In a sterile tube, add 100 pL of the DMSO stock solution.[2]

Add 400 pL of PEG300 and mix thoroughly until the solution is clear.[2]

Add 50 pL of Tween-80 and mix again until the solution is clear.[2]

Add 450 pL of saline to bring the final volume to 1 mL. Mix thoroughly.[2]

This formulation results in a solution containing 10% DMSO, 40% PEG300, 5% Tween-80,
and 45% Saline.[2] The final concentration of NDI-091143 would be 2.08 mg/mL.

It is recommended to use this working solution immediately after preparation.[1]

Mandatory Visualization
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Below is a diagram illustrating the mechanism of action of NDI-091143 as an allosteric inhibitor
of ATP-citrate lyase (ACLY).
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Caption: Mechanism of NDI-091143 allosteric inhibition of ACLY.

Here is a workflow diagram for preparing an in vivo formulation of NDI-091143.
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Caption: Workflow for preparing an NDI-091143 in vivo formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [NDI-091143 solubility in DMSO and other solvents].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.selleckchem.com/products/ndi-091143.html
https://www.medchemexpress.com/ndi-091143.html
https://www.targetmol.com/compound/ndi-091143
https://www.excenen.com/NDI-091143.html
https://www.mdpi.com/1422-0067/23/18/10747
https://www.researchgate.net/figure/NDI-091143-is-a-low-nanomolar-inhibitor-of-human-ACLY-a-Domain-organization-of-human_fig14_332187215
https://www.invivochem.com/ndi091143.html
https://www.invivochem.com/ndi091143.html
https://www.benchchem.com/product/b609514#ndi-091143-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b609514#ndi-091143-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b609514#ndi-091143-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b609514#ndi-091143-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b609514?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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